Cas no 1250993-09-9 ((S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid)

• Product Name: (S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid
• CAS No: 1250993-09-9
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 3158662
• PubChem ID: 124704189
• Update Time: 2025-04-21

(S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(3,5-difluorophenyl)propanoic acid
• rel-tert-Butyl (4aR,9aS)-octahydro-[1,4]thiazino[2,3-d]azepine-7(2H)-carboxylate 1,1-dioxide
• 1250993-09-9
• rel-tert-Butyl(4aR,9aS)-octahydro-[1,4]thiazino[2,3-d]azepine-7(2H)-carboxylate1,1-dioxide

• Inchi： 1S/C13H24N2O4S/c1-13(2,3)19-12(16)15-7-4-10-11(5-8-15)20(17,18)9-6-14-10/h10-11,14H,4-9H2,1-3H3/t10-,11+/m1/s1
• InChI Key： MHOOPRKAHUGKAY-MNOVXSKESA-N
• SMILES： S1(CCN[C@@H]2CCN(C(=O)OC(C)(C)C)CC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 304.14567842Da
• Monoisotopic Mass: 304.14567842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.1Ų